Cas no 2137686-51-0 (4-bromo-1-(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2137686-51-0
• MF: C₈H₉BrClN₅
• MW: 290.547558546066
• CID: 5750397
• PubChem ID: 165479578
• Update Time: 2025-06-09

4-bromo-1-(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1112802
• 4-bromo-1-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine
• 2137686-51-0
• 4-bromo-1-(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C8H9BrClN5/c1-14-7(10)2-5(12-14)3-15-4-6(9)8(11)13-15/h2,4H,3H2,1H3,(H2,11,13)
• InChI Key： FDYKUFBVOOSOGJ-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1C=C(N(C)N=1)Cl

Computed Properties

• Exact Mass: 288.97299g/mol
• Monoisotopic Mass: 288.97299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.7Ų

Additional information on 4-bromo-1-(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine

4-Bromo-1-(5-Chloro-1-Methyl-1H-Pyrazol-3-yl)methyl-1H-Pyrazol-3-amine: A Comprehensive Overview

4-Bromo-1-(5-Chloro-1-Methyl-1H-Pyrazol-3-yl)methyl-1H-Pyrazol-3-amine (CAS No. 2137686-51-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 4-Bromo-1-(5-Chloro-1-Methyl-1H-Pyrazol-3-yl)methyl-1H-Pyrazol-3-amine is composed of a pyrazole core with bromine and chlorine substituents, as well as a methyl group. These functional groups contribute to the compound's pharmacological properties, making it an attractive candidate for further investigation. Recent studies have highlighted its potential as a lead compound in the development of drugs for treating various diseases, including cancer and inflammatory disorders.

In the realm of cancer research, 4-Bromo-1-(5-Chloro-1-Methyl-1H-Pyrazol-3-yl)methyl-1H-Pyrazol-3-amine has shown promising results in preclinical studies. Its ability to selectively target and inhibit specific enzymes involved in cancer cell proliferation and survival pathways has been extensively studied. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of a key enzyme involved in the PI3K/AKT signaling pathway, which is frequently dysregulated in various types of cancer. This inhibition led to a significant reduction in tumor growth and metastasis in animal models.

Beyond its anticancer properties, 4-Bromo-1-(5-Chloro-1-Methyl-1H-Pyrazol-3-yl)methyl-1H-Pyrazol-3-amine has also been explored for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and Crohn's disease, are characterized by chronic inflammation and tissue damage. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits potent anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines and chemokines. This dual functionality—anticancer and anti-inflammatory—makes it a versatile candidate for drug development.

The synthesis of 4-Bromo-1-(5-Chloro-1-Methyl-1H-Pyrazol-3-yl)methyl-1H-Pyrazol-3-amine involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of 4-bromopyrazole with 5-chloro-N-methylaniline followed by methylation and bromination steps. The resulting compound is then purified using techniques such as column chromatography to obtain the final product with high purity.

To further enhance its therapeutic potential, researchers are exploring various modifications to the molecular structure of 4-Bromo-1-(5-Chloro-1-Methyl-1H-Pyrazol-3-y l)methyl - 1 H - Pyrazol - 3 - amine. These modifications aim to improve its pharmacokinetic properties, such as solubility, stability, and bioavailability. For example, introducing additional functional groups or altering the substituents on the pyrazole ring can significantly impact the compound's ability to cross biological membranes and reach its target sites within the body.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While 4-Bromo - 1 - ( 5 - Chloro - 1 - Methyl - 1 H - Pyrazol - 3 - yl ) methyl - 1 H - Pyrazol - 3 - amine is still in the early stages of preclinical development, initial results are encouraging. Preclinical studies have demonstrated its low toxicity profile and favorable pharmacokinetic properties, suggesting that it may be suitable for further clinical evaluation.

In conclusion, 4-Bromo - 1 - ( 5 - Chloro - 1 - Methyl - 1 H - Pyrazol - 3 - yl ) methyl - 1 H - Pyrazol - 3 - amine (CAS No. 2137686 - 51 - 0) represents a promising compound with potential applications in both cancer therapy and inflammatory disease treatment. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments that improve patient outcomes and quality of life.